molecular formula C21H25N3 B11573348 1-cyclohexyl-N-(4-methylbenzyl)-1H-benzimidazol-5-amine

1-cyclohexyl-N-(4-methylbenzyl)-1H-benzimidazol-5-amine

Cat. No.: B11573348
M. Wt: 319.4 g/mol
InChI Key: TWSLNIMQJKXKHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Properties

Molecular Formula

C21H25N3

Molecular Weight

319.4 g/mol

IUPAC Name

1-cyclohexyl-N-[(4-methylphenyl)methyl]benzimidazol-5-amine

InChI

InChI=1S/C21H25N3/c1-16-7-9-17(10-8-16)14-22-18-11-12-21-20(13-18)23-15-24(21)19-5-3-2-4-6-19/h7-13,15,19,22H,2-6,14H2,1H3

InChI Key

TWSLNIMQJKXKHA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CNC2=CC3=C(C=C2)N(C=N3)C4CCCCC4

Origin of Product

United States

Preparation Methods

The synthesis of 1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOL-5-AMINE involves several steps. One common method includes the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules. The general procedure involves the reaction of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base.

Chemical Reactions Analysis

1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOL-5-AMINE undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

    Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

Scientific Research Applications

1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOL-5-AMINE has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: It can bind to specific proteins and enzymes, making it useful in studying biological pathways and mechanisms.

    Medicine: It has potential therapeutic applications due to its ability to interact with biological targets.

    Industry: It is used in the development of new materials and chemicals with specific properties.

Mechanism of Action

The mechanism of action of 1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOL-5-AMINE involves its interaction with specific molecular targets. For example, it can bind to the medium-chain acyl coenzyme A dehydrogenase (MCAD) response element NRRE-1, acting as an important regulator of the MCAD promoter . This interaction can influence various biological pathways and processes.

Comparison with Similar Compounds

1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOL-5-AMINE can be compared with other similar compounds such as:

The uniqueness of 1-CYCLOHEXYL-N-[(4-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOL-5-AMINE lies in its specific structure, which allows it to interact with unique molecular targets and exhibit distinct chemical properties.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.